Cas no 1806453-97-3 (5-Hydrazinyl-2-methylmandelic acid)
5-Hydrazinyl-2-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Hydrazinyl-2-methylmandelic acid
-
- Inchi: 1S/C9H12N2O3/c1-5-2-3-6(11-10)4-7(5)8(12)9(13)14/h2-4,8,11-12H,10H2,1H3,(H,13,14)
- InChI Key: SHUPHDHPXNKZQR-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C=C(C=CC=1C)NN
Computed Properties
- Exact Mass: 196.08479225 g/mol
- Monoisotopic Mass: 196.08479225 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 196.20
- XLogP3: -1.8
- Topological Polar Surface Area: 95.6
5-Hydrazinyl-2-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026739-250mg |
5-Hydrazinyl-2-methylmandelic acid |
1806453-97-3 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015026739-500mg |
5-Hydrazinyl-2-methylmandelic acid |
1806453-97-3 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015026739-1g |
5-Hydrazinyl-2-methylmandelic acid |
1806453-97-3 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
5-Hydrazinyl-2-methylmandelic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 5-Hydrazinyl-2-methylmandelic acid
Introduction to 5-Hydrazinyl-2-methylmandelic Acid (CAS No. 1806453-97-3)
5-Hydrazinyl-2-methylmandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. With the CAS number 1806453-97-3, this molecule represents a unique structural framework that combines a hydrazine moiety with a mandelic acid derivative. The hydrazine group, characterized by its -NH₂ functional unit, is known for its reactivity in forming various chemical bonds, making it a valuable component in medicinal chemistry. Meanwhile, the mandelic acid backbone, derived from benzaldehyde and ammonium hydroxide, introduces additional pharmacophoric elements that contribute to the compound's potential biological activity.
The synthesis of 5-hydrazinyl-2-methylmandelic acid involves a series of well-defined chemical transformations that highlight the compound's structural complexity. The introduction of the hydrazine group at the 5-position of the mandelic acid scaffold requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.
In terms of pharmacological significance, 5-hydrazinyl-2-methylmandelic acid has been explored as a potential candidate in various therapeutic areas. Its unique structure suggests interactions with multiple biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary studies have indicated that this compound may exhibit properties relevant to inflammation modulation and neuroprotection, although further research is necessary to fully elucidate its mechanisms of action.
One of the most compelling aspects of 5-hydrazinyl-2-methylmandelic acid is its versatility in drug design. The presence of both the hydrazine and carboxylic acid functional groups allows for diverse derivatization strategies, enabling chemists to tailor its properties for specific applications. For instance, conjugation with other bioactive molecules or modification of the mandelic acid moiety can enhance its solubility, bioavailability, or target specificity. Such flexibility makes it an attractive building block for developing novel therapeutic agents.
Recent publications have highlighted the compound's role in preclinical studies aimed at addressing neurological disorders. The hydrazine group's ability to form coordinate bonds with metal ions has been exploited to design metal-binding agents that could potentially mitigate oxidative stress-related pathologies. Additionally, the mandelic acid moiety's structural similarity to naturally occurring amino acids suggests it may interact with protease enzymes, offering a basis for antiprotease drug development. These findings underscore the compound's promise as a lead structure in medicinal chemistry.
The chemical stability of 5-hydrazinyl-2-methylmandelic acid is another critical factor influencing its practical utility. As a hydrazine-containing compound, it must be handled under controlled conditions to prevent degradation or unwanted side reactions. Advances in crystal engineering and solid-state chemistry have provided insights into stabilizing such molecules through molecular packing interactions within the crystalline lattice. These strategies not only improve shelf life but also enhance formulation compatibility for pharmaceutical applications.
From an industrial perspective, the production of 5-hydrazinyl-2-methylmandelic acid on an industrial scale presents unique challenges but also opportunities for innovation. Continuous flow chemistry has emerged as a promising approach to streamline synthetic routes while maintaining high purity standards. This methodology aligns with green chemistry principles by reducing waste and energy consumption, making it an environmentally sustainable alternative to traditional batch processing.
The regulatory landscape for compounds like 5-hydrazinyl-2-methylmandelic acid is another important consideration. While not classified as a hazardous or controlled substance under current guidelines, adherence to Good Manufacturing Practices (GMP) is essential to ensure consistency and safety during production and distribution. Regulatory agencies often require comprehensive characterization data before approving such compounds for clinical trials or commercial use.
Future directions in research on 5-hydrazinyl-2-methylmandelic acid may include exploring its potential as an intermediate in combinatorial chemistry libraries or as a scaffold for structure-based drug design (SBDD). High-throughput screening (HTS) techniques combined with computational modeling could accelerate the discovery process by identifying derivatives with enhanced pharmacological profiles. Such interdisciplinary approaches are likely to yield valuable insights into its therapeutic potential.
In conclusion,5-Hydrazinyl-2-methylmandelic acid (CAS No. 1806453-97-3) represents a fascinating molecule with broad implications in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases, while advancements in synthetic and analytical techniques continue to enhance our understanding of its properties and applications.
1806453-97-3 (5-Hydrazinyl-2-methylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)